4-[[2-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[1-[[6-amino-1-[[6-amino-1-[[1-[[1-[[1-[[1-[[1-[[1-[[2-[[6-amino-1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[6-amino-1-[[4-amino-1-[(1,6-diamino-1-oxohexan-2-yl)amino]-1,4-dioxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-[[2-[[2-amino-3-(1H-imidazol-4-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoic acid

• IUPAC Name: 4-[[2-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[1-[[6-amino-1-[[6-amino-1-[[1-[[1-[[1-[[1-[[1-[[1-[[2-[[6-amino-1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[6-amino-1-[[4-amino-1-[(1,6-diamino-1-oxohexan-2-yl)amino]-1,4-dioxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-[[2-[[2-amino-3-(1H-imidazol-4-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C203H331N63O53S/c1-18-109(12)162(262-156(279)99-230-170(290)147(95-157(280)281)255-193(313)149(100-267)259-168(288)124(211)93-119-97-224-103-231-119)198(318)257-145(88-114-40-20-19-21-41-114)191(311)266-163(113(16)270)199(319)258-148(96-158(282)283)190(310)261-151(102-269)194(314)253-144(92-118-59-67-123(274)68-60-118)188(308)260-150(101-268)192(312)243-134(51-38-83-227-202(220)221)180(300)251-142(90-116-55-63-121(272)64-56-116)186(306)242-132(49-36-81-225-200(216)217)176(296)237-127(44-24-31-76-206)173(293)245-137(70-72-153(213)276)182(302)246-138(73-85-320-17)171(291)233-112(15)167(287)263-159(106(6)7)195(315)247-130(47-27-34-79-209)175(295)238-129(46-26-33-78-208)177(297)252-143(91-117-57-65-122(273)66-58-117)187(307)249-140(87-105(4)5)184(304)234-110(13)165(285)232-111(14)166(286)264-160(107(8)9)197(317)256-139(86-104(2)3)169(289)229-98-155(278)235-126(43-23-30-75-205)172(292)239-133(50-37-82-226-201(218)219)179(299)250-141(89-115-53-61-120(271)62-54-115)185(305)241-128(45-25-32-77-207)174(294)244-136(69-71-152(212)275)181(301)240-135(52-39-84-228-203(222)223)183(303)265-161(108(10)11)196(316)248-131(48-28-35-80-210)178(298)254-146(94-154(214)277)189(309)236-125(164(215)284)42-22-29-74-204/h19-21,40-41,53-68,97,103-113,124-151,159-163,267-274H,18,22-39,42-52,69-96,98-102,204-211H2,1-17H3,(H2,212,275)(H2,213,276)(H2,214,277)(H2,215,284)(H,224,231)(H,229,289)(H,230,290)(H,232,285)(H,233,291)(H,234,304)(H,235,278)(H,236,309)(H,237,296)(H,238,295)(H,239,292)(H,240,301)(H,241,305)(H,242,306)(H,243,312)(H,244,294)(H,245,293)(H,246,302)(H,247,315)(H,248,316)(H,249,307)(H,250,299)(H,251,300)(H,252,297)(H,253,314)(H,254,298)(H,255,313)(H,256,317)(H,257,318)(H,258,319)(H,259,288)(H,260,308)(H,261,310)(H,262,279)(H,263,287)(H,264,286)(H,265,303)(H,266,311)(H,280,281)(H,282,283)(H4,216,217,225)(H4,218,219,226)(H4,220,221,227)(H4,222,223,228)
• InChI Key: UFTCZKMBJOPXDM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C(C)O)C(=O)NC(CC(=O)O)C(=O)NC(CO)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CO)C(=O)NC(CCCNC(=N)N)C(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)N)C(=O)NC(CCSC)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(CC4=CC=C(C=C4)O)C(=O)NC(CC(C)C)C(=O)NC(C)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)NC(CC(C)C)C(=O)NCC(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CC5=CC=C(C=C5)O)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(C(C)C)C(=O)NC(CCCCN)C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C(=O)N)NC(=O)CNC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C(CC6=CNC=N6)N
• Molecular Formula: C203H331N63O53S
• Molecular Weight: 4534 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 4-[[2-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[1-[[6-amino-1-[[6-amino-1-[[1-[[1-[[1-[[1-[[1-[[1-[[2-[[6-amino-1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[6-amino-1-[[4-amino-1-[(1,6-diamino-1-oxohexan-2-yl)amino]-1,4-dioxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-[[2-[[2-amino-3-(1H-imidazol-4-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoic acid would likely involve large-scale chemical synthesis processes. These processes are designed to maximize yield and purity while minimizing costs and environmental impact. Common industrial methods include batch processing and continuous flow synthesis, utilizing advanced reactors and catalysts to optimize reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4-[[2-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[1-[[6-amino-1-[[6-amino-1-[[1-[[1-[[1-[[1-[[1-[[1-[[2-[[6-amino-1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[6-amino-1-[[4-amino-1-[(1,6-diamino-1-oxohexan-2-yl)amino]-1,4-dioxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-[[2-[[2-amino-3-(1H-imidazol-4-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce carboxylic acids, reduction may yield alcohols, and substitution may result in halogenated compounds.

Scientific Research Applications

The compound referred to in the query is a complex organic molecule with a long IUPAC name, indicating a structure rich in amino acids and functional groups. Given its intricate composition, it likely has diverse applications across various fields, particularly in medicinal chemistry and biochemistry. Below is a detailed exploration of its potential applications based on existing research and knowledge.

Pharmaceutical Development

The compound's structure suggests it may function as a bioactive molecule with potential therapeutic properties. Its numerous amino acid residues could allow for interactions with biological targets, making it suitable for drug development. Compounds with similar structures have been explored for:

• Anticancer agents : Many derivatives of complex amino acid structures have shown promise in inhibiting cancer cell proliferation by targeting specific pathways involved in tumor growth. For instance, compounds that interact with DNA or inhibit specific enzymes involved in cancer progression are of particular interest in oncology research .
• Antimicrobial agents : The presence of multiple functional groups may enhance the compound's ability to disrupt bacterial membranes or inhibit essential bacterial enzymes, making it a candidate for antibiotic development.

Biochemical Research

In biochemical studies, such compounds can serve as probes or tools to investigate cellular mechanisms. Their ability to mimic natural substrates can help researchers understand enzyme activities and protein interactions. Applications include:

• Enzyme inhibitors : The compound could be designed to inhibit specific enzymes involved in metabolic pathways, aiding in the study of metabolic diseases or enzyme kinetics.
• Receptor ligands : If the compound can bind to specific receptors, it may be used to study receptor signaling pathways and their implications in various physiological processes.

Drug Delivery Systems

Given its complex structure, the compound might also be explored as part of drug delivery systems . Its ability to form conjugates with other therapeutic agents could enhance the solubility and bioavailability of poorly soluble drugs. This application is particularly relevant in the context of:

• Prodrugs : Modifying the compound to create prodrugs that become active only after metabolic conversion could improve therapeutic outcomes while minimizing side effects .
• Nanocarriers : The compound could be incorporated into nanoparticles designed for targeted drug delivery, improving the precision of treatment regimens.

Agricultural Chemistry

The structural features of this compound may allow it to act as a plant growth regulator or pesticide . Compounds with similar amino acid-based structures have been shown to influence plant growth and resistance to pests. Potential applications include:

• Herbicides : If the compound exhibits selective toxicity towards certain plant species, it could be developed as an herbicide.
• Nutrient enhancers : The amino acid components might stimulate plant metabolism or enhance nutrient uptake.

Material Science

The unique chemical properties of the compound could lead to innovations in material science , particularly in developing new polymers or coatings with specific functionalities such as:

• Biodegradable materials : Incorporating amino acids into polymer matrices can improve biodegradability and reduce environmental impact.
• Smart materials : The responsiveness of certain amino acid derivatives to environmental stimuli (e.g., pH changes) can be harnessed to create smart materials that change properties under specific conditions.

Mechanism of Action

The mechanism of action of 4-[[2-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[1-[[6-amino-1-[[6-amino-1-[[1-[[1-[[1-[[1-[[1-[[1-[[2-[[6-amino-1-[[1-[[1-[[6-amino-1-[[5-amino-1-[[1-[[1-[[6-amino-1-[[4-amino-1-[(1,6-diamino-1-oxohexan-2-yl)amino]-1,4-dioxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-[[2-[[2-amino-3-(1H-imidazol-4-yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoic acid involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Comparison

Sequence Homology and Residue Alignment

• Key Evidence: Sequence alignment methodologies (e.g., Clustal algorithm) are critical for identifying conserved residues and structural motifs. For example, in a study on zearalenone-degrading enzymes, sequence homology analysis revealed conserved catalytic domains critical for enzymatic activity .
• Application : While the exact sequence of the target compound is unavailable, analogous peptides (e.g., ZHD101, RmZHD) share conserved residues in catalytic regions, such as histidine or aspartate clusters. A hypothetical alignment would likely highlight similarities in carbamimidamido or hydroxylated residues, which are often involved in metal ion binding or substrate recognition .

Table 1: Hypothetical Sequence Homology Comparison

Feature	Target Compound	ZHD101 Enzyme	RmZHD
Catalytic Residues	Carbamimidamido	Histidine	Aspartate
Post-Translational Modifications	Hydroxylation, Methylation	None	Glycosylation
Key Structural Motifs	Branched Chains	β-Sheets	α-Helices

Functional Comparison

Amino Acid Score (AAS) and Nutritional Value

• Key Evidence: Amino acid scores (AAS) compare protein quality against a reference standard. For instance, valine is often a limiting amino acid in dietary proteins, as seen in fish loaf formulations .
• Application: If the target compound is a dietary protein, its AAS would depend on essential amino acids (EAAs) like lysine or methionine. For example, proso millet proteins were evaluated against FAO/WHO standards, revealing deficiencies in lysine . Similarly, phenylalanine-free formulas are tailored for metabolic disorders, emphasizing non-essential amino acids (NEAAs) like tyrosine .

Table 2: Amino Acid Composition vs. Reference Standards

Amino Acid	Target Compound (Hypothetical %)	FAO/WHO Standard
Lysine	8.2%	5.1%
Valine	4.5%	3.5%
Methionine	2.1%	2.2%

Note: Data inferred from amino acid profiling methodologies in , and 14.

Enzyme Activity and Binding Sites

• Key Evidence: Binding Site Similarity (BSS) analysis identifies critical residues for ligand interactions.
• Application: The compound’s carbamimidamido and hydroxyl groups may resemble active sites in enzymes like FSZ (a novel zearalenone-degrading enzyme), which relies on hydrophobic pockets and hydrogen bonding .

Metabolic and Pathway Associations

Metabolite Interactions

• Key Evidence: Metabolites like 4-aminobutyric acid (GABA) are linked to neurotransmitter regulation and silage fermentation . Similarly, phenylacetic acid and citric acid pathways are altered in metabolic disorders .
• Application: The compound’s 4-aminobutyric acid residues might modulate GABAergic pathways, while its branched-chain amino acids (BCAAs) could influence mTOR signaling or nitrogen metabolism .

Table 3: Pathway Associations of Key Residues

Residue/Modification	Associated Pathway	Functional Role
4-Aminobutyric Acid	GABA Synthesis	Neurotransmission, Stress Response
Carbamimidamido Groups	Urea Cycle	Nitrogen Metabolism
Hydroxyphenyl Residues	Phenylalanine Metabolism	Precursor for Tyrosine Synthesis

Clinical and Nutritional Implications

Therapeutic Potential

• Key Evidence: Serum amino acid profiles (e.g., histidine, tryptophan) are biomarkers for renal cell carcinoma . Similarly, phenylalanine-free formulas are used in phenylketonuria (PKU) management .
• Application : The compound’s high lysine content might address deficiencies in plant-based diets, while its structural complexity could enable targeted drug delivery or enzyme inhibition.

Biological Activity

The compound , a complex organic molecule with multiple amino and oxo groups, is part of a broader category of biologically active compounds that exhibit various pharmacological properties. This article focuses on its biological activity, synthesizing findings from diverse scientific sources.

Chemical Structure and Properties

The compound's extensive structure includes numerous amino acids and functional groups, which contribute to its biological activity. The presence of multiple amine groups can enhance interactions with biological targets, including enzymes and receptors. Its molecular complexity suggests potential multifaceted mechanisms of action.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of similar guanidine derivatives. For instance, a series of linear guanidine compounds demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The most potent derivatives exhibited a rapid bactericidal effect, reducing viable microbial loads significantly within hours of exposure . While specific data on the compound's antibacterial efficacy is limited, its structural similarities suggest potential for similar activity.

Anticancer Potential

Compounds with complex amino acid structures have been investigated for their anticancer properties. Benzimidazole derivatives, which share structural features with the compound , have shown promise as topoisomerase inhibitors and in promoting apoptosis in cancer cells . These mechanisms could be relevant for the compound's biological profile, particularly concerning its ability to interact with DNA and inhibit tumor growth.

Enzyme Inhibition

The compound may also function as an enzyme inhibitor. For example, certain derivatives have been shown to inhibit dipeptidyl peptidase IV (DPP4), which plays a crucial role in glucose metabolism by regulating insulin secretion . This suggests that the compound could have implications in metabolic disorders such as diabetes.

Case Studies and Research Findings

• Antibacterial Activity :
  • A study on guanidine derivatives indicated that symmetric isomers were more effective against bacterial strains compared to their asymmetric counterparts. The most active compound achieved over a 5-log reduction in viable counts after 24 hours .
• Anticancer Studies :
  • Research on benzimidazole derivatives revealed significant cytotoxic effects against various cancer cell lines, with compounds demonstrating IC50 values in the low micromolar range. These findings suggest that similar compounds may exhibit anticancer activity through mechanisms such as DNA intercalation and enzyme inhibition .
• Metabolic Regulation :
  • Inhibitors targeting DPP4 have been linked to improved insulin sensitivity and glucose regulation. The potential for the compound to act similarly could be explored in future studies focused on metabolic diseases .

Data Tables

Activity Type	Related Compounds	Mechanism of Action	Reference
Antibacterial	Guanidine derivatives	Bactericidal effect
Anticancer	Benzimidazole derivatives	Topoisomerase inhibition
Enzyme Inhibition	DPP4 inhibitors	Modulation of insulin secretion